Cas no 10521-06-9 (oxonane-2,9-dione)

Oxonane-2,9-dione is a cyclic diester compound characterized by its stable oxonane ring structure and dual carbonyl functionalities. This compound is of interest in organic synthesis and polymer chemistry due to its reactivity as a bifunctional monomer, enabling ring-opening polymerization or cross-linking applications. Its symmetrical structure contributes to controlled reactivity and potential for producing well-defined polymeric materials. Additionally, the oxonane backbone may impart enhanced thermal and hydrolytic stability compared to linear analogs. Researchers value this compound for its utility in developing specialty polymers, biodegradable materials, and fine chemical intermediates. Its purity and consistent performance make it suitable for rigorous synthetic applications.

oxonane-2,9-dione structure

Product Name:oxonane-2,9-dione

CAS No:10521-06-9

MF:C₈H₁₂O₃

MW:156.179082870483

CID:155826

PubChem ID:9543534

Update Time:2025-06-06

oxonane-2,9-dione Chemical and Physical Properties

Names and Identifiers

- 2,9-Oxonanedione
- Hexanedicarboxylic anhydride
- oxonane-2,9-dione
- Subericanhydride (7CI,8CI)
- Suberic anhydride
- RMIBXGXWMDCYEK-UHFFFAOYSA-N
- A801163
- MFCD18253479
- 10521-06-9
- AKOS037652171
- CS-0376339
- Korksaureanhydrid
- DTXSID80429492
- SY349681
- SCHEMBL449061
- EN300-1693604
- FT-0749398
- DB-009260
- G21924
- Inchi： 1S/C8H12O3/c9-7-5-3-1-2-4-6-8(10)11-7/h1-6H2
- InChI Key： RMIBXGXWMDCYEK-UHFFFAOYSA-N
- SMILES： O1C(CCCCCCC1=O)=O

Computed Properties

Exact Mass: 156.07866
Monoisotopic Mass: 156.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.086±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 65-66 ºC
Solubility: Almost insoluble (0.066 g/l) (25 º C),
PSA: 43.37

oxonane-2,9-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1693604-0.05g	oxonane-2,9-dione	10521-06-9	93%	0.05g	$54.0	2023-09-20
Enamine	EN300-1693604-0.1g	oxonane-2,9-dione	10521-06-9	93%	0.1g	$80.0	2023-09-20
Enamine	EN300-1693604-0.25g	oxonane-2,9-dione	10521-06-9	93%	0.25g	$114.0	2023-09-20
Enamine	EN300-1693604-0.5g	oxonane-2,9-dione	10521-06-9	93%	0.5g	$181.0	2023-09-20
Enamine	EN300-1693604-1.0g	oxonane-2,9-dione	10521-06-9	94%	1g	$231.0	2023-06-04
Enamine	EN300-1693604-2.5g	oxonane-2,9-dione	10521-06-9	93%	2.5g	$403.0	2023-09-20
Enamine	EN300-1693604-5.0g	oxonane-2,9-dione	10521-06-9	94%	5g	$688.0	2023-06-04
Enamine	EN300-1693604-10.0g	oxonane-2,9-dione	10521-06-9	94%	10g	$1064.0	2023-06-04
Enamine	EN300-1693604-1g	oxonane-2,9-dione	10521-06-9	93%	1g	$231.0	2023-09-20
Enamine	EN300-1693604-5g	oxonane-2,9-dione	10521-06-9	93%	5g	$688.0	2023-09-20